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Compound of Interest

Compound Name: Ala-Thr

Cat. No.: B13897693 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

dipeptides such as L-alanyl-L-threonine (Ala-Thr) is crucial for both personal safety and

research integrity. This guide provides immediate, procedural information for the safe handling,

storage, and disposal of Ala-Thr.

While specific hazard data for Ala-Thr is not extensively documented, it is prudent to handle it

as a potentially hazardous chemical, taking precautions to prevent contact and inhalation.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any specific laboratory task to determine

if additional PPE is required.[2] The following table summarizes the recommended PPE for

handling Ala-Thr.
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PPE Category Minimum Requirement
Recommended for Higher
Concentrations or Aerosol
Generation

Body Protection Laboratory coat.
Chemical-resistant or

disposable coveralls.

Hand Protection Disposable nitrile gloves.[3]

Double gloving or Silver Shield

gloves under nitrile gloves for

enhanced protection.[3]

Eye & Face Protection

Safety glasses with side-

shields (ANSI Z87.1

approved).[3][4]

Full-face shield or safety

goggles for splash hazards.[1]

[3]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.[2]

N95 respirator or higher if

there is a risk of aerosolization

or when handling powder.[2][4]

Foot Protection Closed-toe shoes.[1]

Chemical-resistant boots may

be necessary depending on

the scale of work.[5]

Experimental Protocols
Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or

compromised seals. Confirm that the product is correctly labeled.[1]

Long-term Storage (Lyophilized Powder): Store the lyophilized Ala-Thr powder at -20°C or

colder in a tightly sealed, desiccated container, and protect it from light.[1][6]

Storage in Solution: It is not recommended to store peptides in solution for extended periods.

If necessary, prepare single-use aliquots and store them frozen at -20°C (for up to one

month) or -80°C (for up to six months) to prevent degradation from repeated freeze-thaw

cycles.[1] Clearly label each aliquot with the compound name, concentration, and date.[1]

Handling and Use:
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Preparation: When working with the lyophilized powder, especially when weighing, do so in a

well-ventilated area or under a fume hood to minimize inhalation of fine particles.[1][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound.[4]

Spill Response:

Minor Spills: For small spills, wear appropriate PPE, sweep up the solid material, and

place it in a sealed container for disposal.[6] Avoid creating dust.[6] Clean the affected

area with a suitable solvent.

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Disposal:

Ala-Thr and any contaminated materials should be treated as chemical waste and disposed of

according to institutional and local regulations. Do not dispose of it down the drain or in regular

trash.[1]

Solid Waste: Collect all materials that have come into contact with Ala-Thr, such as pipette

tips, gloves, and vials, in a designated, clearly labeled, and leak-proof hazardous waste

container.[1]

Liquid Waste: Solutions containing Ala-Thr should be collected in a separate, sealed, and

clearly labeled container designated for chemical waste.[1]

Workflow for Safe Handling of Ala-Thr
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Caption: Workflow for the safe handling of Ala-Thr in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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